Cas no 2460739-61-9 (rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate
• CAS No: 2460739-61-9
• MF: C₉H₁₇N₅O₂
• MW: 227.263581037521
• MDL: MFCD32702843
• CID: 5670285
• PubChem ID: 155820570
• Update Time: 2025-06-08

rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26980488
• 2460739-61-9
• rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate
• Tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-amino-4-azido-, 1,1-dimethylethyl ester, (3R,4S)-

• MDL： MFCD32702843
• Inchi： 1S/C9H17N5O2/c1-9(2,3)16-8(15)14-4-6(10)7(5-14)12-13-11/h6-7H,4-5,10H2,1-3H3/t6-,7+/m1/s1
• InChI Key： PWCSYDVFLZCKDJ-RQJHMYQMSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@@H](C1)N)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 227.13822480g/mol
• Monoisotopic Mass: 227.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.9Ų

Additional information on rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate

Rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate (CAS No. 2460739-61-9): A Comprehensive Overview

Rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate (CAS No. 2460739-61-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is a chiral amino acid derivative with a unique combination of an azide and an amino group, making it an invaluable building block for the synthesis of complex molecules and pharmaceuticals.

The chemical structure of rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate consists of a pyrrolidine ring with an amino group at the 3-position and an azide group at the 4-position, protected by a tert-butyl carbamate group. The presence of these functional groups provides multiple points for further chemical modification, enabling the synthesis of a wide range of derivatives with diverse biological activities.

In recent years, the use of azides in click chemistry reactions has revolutionized the field of organic synthesis. The azide group in rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate can undergo efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are highly selective and produce 1,2,3-triazoles with high yields. This reaction has been widely used in the synthesis of bioconjugates, drug delivery systems, and materials science applications.

The amino group in rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate can be readily functionalized through various coupling reactions, such as amide formation or reductive amination. These reactions allow for the introduction of additional functionalities or the attachment of biomolecules, making this compound a valuable intermediate in the development of novel therapeutics.

The chiral nature of rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate is another key feature that contributes to its utility in medicinal chemistry. Chiral compounds are essential for the development of enantiomerically pure drugs, as different enantiomers can exhibit distinct biological activities and pharmacological properties. The ability to control stereochemistry during synthesis is crucial for optimizing the efficacy and safety of pharmaceuticals.

Recent studies have explored the potential applications of rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate in various therapeutic areas. For example, researchers have utilized this compound as a scaffold for the design and synthesis of potent inhibitors targeting specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for protein-protein interactions (PPIs), which are challenging targets due to their large and often flat binding surfaces. The flexible nature of the pyrrolidine ring allows for conformational adjustments that can enhance binding affinity and selectivity.

In addition to its use in drug discovery, rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate has also found applications in materials science. The ability to incorporate this compound into polymers or other materials through click chemistry reactions has led to the development of novel materials with unique properties, such as enhanced mechanical strength or improved biocompatibility.

The synthesis of rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the amino and azide groups, and protection with a tert-butyl carbamate moiety. Recent advancements in synthetic methods have improved the efficiency and scalability of these processes, making it more accessible for large-scale production.

Safety considerations are an important aspect when handling rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate. While this compound is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and working under well-controlled conditions to prevent exposure to reactive intermediates or byproducts.

In conclusion, rac-tert-butyl (3R,4S)-3-amino-4-azidopyrrolidine-1-carboxylate (CAS No. 2460739-61-9) is a highly functionalized compound with broad applications in medicinal chemistry and organic synthesis. Its unique combination of functional groups and chiral nature makes it an invaluable building block for the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific disciplines.